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Compound of Interest

Compound Name: Amylin (1-13) (human)

Cat. No.: B599685

For Research Use Only. Not for use in diagnostic or therapeutic procedures.

Introduction

Amylin (1-13) is a fragment of the 37-amino acid peptide hormone, amylin (also known as Islet
Amyloid Polypeptide or IAPP)[1][2]. Amylin is co-secreted with insulin from pancreatic -cells
and plays a role in glycemic regulation by slowing gastric emptying and promoting satiety[3].
The full-length human amylin has a propensity to aggregate and form amyloid fibrils, a
characteristic associated with type 2 diabetes[4][5]. However, the Amylin (1-13) fragment does
not form fibrils on its own[2]. This fragment is a useful tool for researchers studying the
biological activities and receptor interactions of the N-terminal region of amylin.

Amylin and its analogs exert their effects through amylin receptors (AMYRS), which are
heterodimers of the calcitonin receptor (CTR) and one of three Receptor Activity-Modifying
Proteins (RAMPSs)[6][7]. The binding of amylin to its receptor activates G-protein-coupled
signaling pathways, primarily through Gas and Gaq proteins, leading to the production of
intracellular second messengers such as cyclic AMP (cAMP) and inositol phosphates, and the
mobilization of intracellular calcium[6][8]. These signaling events ultimately regulate cellular
responses.

These application notes provide detailed protocols for the reconstitution, storage, and in-vitro
use of lyophilized Amylin (1-13) (human).
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Product Information

Property Value
H-Lys-Cys-Asn-Thr-Ala-Thr-Cys-Ala-Thr-GIn-

Sequence o )
Arg-Leu-Ala-OH (Disulfide bridge: Cys2-Cys7)

Molecular Formula Cs4HosN190019S2

Molecular Weight 1378.6 g/mol

Appearance Lyophilized white powder

Purity >95%

Reconstitution and Storage

Proper reconstitution and storage are critical to maintain the integrity and activity of Amylin (1-
13) (human).

Reconstitution Protocol

For most in-vitro cellular assays, sterile water or a buffer appropriate for the specific cell line is
recommended for reconstitution.

o Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to equilibrate to
room temperature for at least 20-30 minutes. This prevents condensation from forming inside
the vial upon opening, which can degrade the peptide.

» Centrifuge the Vial: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 5 minutes) to
ensure that all the lyophilized powder is collected at the bottom of the vial.

o Solvent Addition: Carefully open the vial and add the desired volume of sterile, high-purity
water or an appropriate sterile buffer (e.g., PBS, pH 7.4) to achieve the desired stock
concentration. A common stock concentration is 1 mg/mL.

o Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous
shaking. If necessary, sonication can be used to aid dissolution[9]. The resulting solution
should be clear and free of particulates.
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Note on Pre-formed Aggregates for Full-Length Amylin Studies: For studies involving full-length
human amylin that is prone to aggregation, a protocol to remove pre-existing oligomers can be
adapted. This involves dissolving the peptide in hexafluoroisopropyl alcohol (HFIP),
evaporating the HFIP, and then reconstituting the peptide film in the desired buffer[9]. While
Amylin (1-13) does not typically aggregate, this method can be considered if aggregation is a
concern under specific experimental conditions.

Storage Recommendations

Storage

Form Shelf Life Notes
Temperature

Store in a desiccator

Lyophilized Powder -20°C or -80°C Up to 6 months[1] to protect from
moisture.
Aliquot into single-use

Reconstituted Stock volumes to avoid

_ -20°C or -80°C Up to 6 months
Solution repeated freeze-thaw

cycles.

Experimental Protocols
In-Vitro Cell-Based Signhaling Assay: cAMP Measurement

This protocol describes a method to assess the ability of Amylin (1-13) (human) to stimulate
cAMP production in a cell line expressing the appropriate amylin receptor.

Materials:

HEK293T cells co-transfected with human Calcitonin Receptor (CTR) and a human Receptor
Activity-Modifying Protein (RAMP1, RAMP2, or RAMP3)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin
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Amylin (1-13) (human) stock solution
CAMP assay kit (e.g., a competitive immunoassay using HTRF or ELISA)
3-isobutyl-1-methylxanthine (IBMX)

96-well cell culture plates

Protocol:

Cell Culture and Seeding:

o Culture the HEK293T cells expressing the amylin receptor in DMEM supplemented with
10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO:2 incubator.

o Seed the cells into a 96-well plate at a density of approximately 50,000 cells per well and
allow them to adhere overnight.

Peptide Treatment:

o Prepare serial dilutions of the Amylin (1-13) (human) stock solution in serum-free DMEM
containing a phosphodiesterase inhibitor such as 0.5 mM IBMX to prevent CAMP
degradation.

o Aspirate the culture medium from the cells and replace it with 100 pL of the diluted Amylin
(1-13) solutions or control medium.

o Incubate the plate at 37°C for 30 minutes.
CAMP Measurement:

o Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's
instructions for the chosen cAMP assay Kit.

Data Analysis:

o Generate a concentration-response curve by plotting the cAMP concentration against the
logarithm of the Amylin (1-13) concentration.
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o Calculate the ECso value, which represents the concentration of Amylin (1-13) that elicits a

half-maximal response.

Experimental Workflow: Investigating the Effects of
Amylin (1-13) on Pancreatic B-Cells

This workflow outlines a series of experiments to characterize the biological effects of Amylin
(1-13) (human) on a pancreatic (3-cell line, such as RIN-m5F or INS-1E cells.

Preparation
Reconstitute Lyophilized Culture Pancreatic
Amylin (1-13) B-cells (e.g., RIN-m5F)
Treatment

Treat cells with varying
concentrations of Amylin (1-13)

Downstream Assays

y y y

Cytotoxicity Assay Signaling Pathway Gene Expression
(e.g., MTT) Analysis (e.g., CAMP, pERK) Analysis (e.g., qPCR)

Data Analysis
Analyze Data and
Determine EC50/IC50

Click to download full resolution via product page

Experimental workflow for studying Amylin (1-13) effects.

Signaling Pathway

Amylin receptors are G-protein coupled receptors. The binding of Amylin (1-13) to the receptor

complex can initiate downstream signaling cascades.
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Amylin receptor signaling pathway.
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Disclaimer: These protocols are intended as a guide and may require optimization for specific
experimental conditions and applications. Always adhere to safe laboratory practices and wear
appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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